Cas no 338754-70-4 (2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 338754-70-4
• MF: C₂₀H₁₅F₃N₂O₂
• MW: 372.340515375137
• CID: 5014655
• Update Time: 2025-11-02

2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
• CDS1_001134
• Bionet1_000158
• DivK1c_002174
• HMS568D20
• 2-oxo-N-phenyl-1-[3-(trifluoromethyl)benzyl]-1,2-dihydropyridine-3-carboxamide
• 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H15F3N2O2/c21-20(22,23)15-7-4-6-14(12-15)13-25-11-5-10-17(19(25)27)18(26)24-16-8-2-1-3-9-16/h1-12H,13H2,(H,24,26)
• InChI Key： YIOOBFJEKRHVCB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C=CC=C(C(NC2C=CC=CC=2)=O)C1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4

Additional information on 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 338754-70-4)

2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide, with the CAS number 338754-70-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of dihydropyridine derivatives, which are known for their diverse biological activities and applications in drug development. The presence of the trifluoromethyl group and the phenyl carboxamide moiety enhances its potential for interactions with biological targets, making it a valuable candidate for further study.

The molecular structure of 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide features a pyridine ring substituted with an oxo group at the 2-position and a phenylcarboxamide group at the 3-position. The 1-position is further substituted with a benzyl group bearing a trifluoromethyl substituent. This unique arrangement contributes to its chemical stability and reactivity, which are critical for its potential applications in medicinal chemistry and material science.

One of the most intriguing aspects of this compound is its potential role in the development of new therapeutic agents. Researchers are particularly interested in its ability to modulate enzyme activity or receptor binding, which could lead to breakthroughs in treating diseases such as inflammatory disorders, neurodegenerative conditions, and even certain types of cancer. The trifluoromethyl group is often associated with enhanced metabolic stability and bioavailability, making it a popular choice in modern drug design.

In addition to its pharmaceutical applications, 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide is also being explored for its utility in material science. Its robust chemical structure and functional groups make it a promising candidate for use in advanced polymers, coatings, and even electronic materials. The compound's ability to form stable complexes with metals could further expand its applications in catalysis and nanotechnology.

The synthesis of 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers are continually optimizing these processes to improve yield and purity, which are essential for both academic and industrial applications. The compound's CAS number, 338754-70-4, serves as a unique identifier in chemical databases, facilitating its tracking and study across various research platforms.

From an environmental and safety perspective, 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide is generally considered stable under standard laboratory conditions. However, as with any chemical compound, proper handling and disposal procedures must be followed to minimize risks. Its non-toxic profile at typical research concentrations makes it a safer alternative compared to more hazardous compounds in similar applications.

The growing interest in 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide is reflected in the increasing number of publications and patents citing its use. This trend underscores its potential as a versatile building block in both pharmaceutical and material science research. As the scientific community continues to uncover its properties and applications, this compound is poised to play a pivotal role in future innovations.

For researchers and industry professionals seeking detailed information about 2-Oxo-N-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 338754-70-4, it is advisable to consult peer-reviewed journals, chemical databases, and supplier catalogs. These resources provide comprehensive data on its synthesis, properties, and potential uses, ensuring informed decision-making in both academic and commercial settings.